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Compound of Interest

Compound Name: 2-Bromo-N,N-diethyl-4-nitroaniline

Cat. No.: B1452726 Get Quote

An In-depth Technical Guide to 2-Bromo-N,N-
diethyl-4-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2-Bromo-N,N-diethyl-4-nitroaniline. Due to the limited availability of

experimental data for this specific compound in peer-reviewed literature, this document also

presents data for structurally related compounds to offer valuable insights. Furthermore, a

proposed synthetic route is detailed, based on established chemical transformations. This

guide aims to serve as a foundational resource for researchers and professionals in the fields

of chemistry and drug development who are interested in this molecule.

Core Physical and Chemical Properties
Experimental data for 2-Bromo-N,N-diethyl-4-nitroaniline is not readily available in the

published literature. The following table summarizes the basic identification and computed

properties for the target compound, alongside experimentally determined data for structurally

similar molecules to provide a comparative context.
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Property
2-Bromo-N,N-
diethyl-4-
nitroaniline

2-Bromo-N,N-
dimethyl-4-
nitroaniline

2-Bromo-4-
nitroaniline

CAS Number 1150271-18-3[1][2] 64230-23-5[3] 13296-94-1

Molecular Formula C₁₀H₁₃BrN₂O₂[1][2] C₈H₉BrN₂O₂[3] C₆H₅BrN₂O₂[4]

Molecular Weight 273.13 g/mol [1][2] 245.07 g/mol [3] 217.02 g/mol [4]

Melting Point No data available No data available 104.0 to 108.0 °C

Boiling Point No data available No data available No data available

Topological Polar

Surface Area (TPSA)
46.38 Å²[2] 49.1 Å²[3] Not specified

logP (Computed) 3.2035[2] 2.6[3] 2.23[5]

Hydrogen Bond

Donors
0[2] Not specified Not specified

Hydrogen Bond

Acceptors
3[2] Not specified Not specified

Rotatable Bonds 4[2] Not specified Not specified

Proposed Synthesis Protocol
A specific, experimentally validated protocol for the synthesis of 2-Bromo-N,N-diethyl-4-
nitroaniline is not described in the available scientific literature. However, a plausible synthetic

route can be proposed based on the synthesis of its precursors and known bromination

reactions of similar aromatic amines.

The proposed synthesis is a two-step process:

Nitration of N,N-diethylaniline to form N,N-diethyl-4-nitroaniline.

Bromination of N,N-diethyl-4-nitroaniline to yield the final product, 2-Bromo-N,N-diethyl-4-
nitroaniline.
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Step 1: Synthesis of N,N-diethyl-4-nitroaniline
A common method for the nitration of N,N-dialkylanilines involves the use of a nitrating agent in

an acidic medium.

Materials:

N,N-diethylaniline

Nitrating agent (e.g., a mixture of nitric acid and sulfuric acid)

Ice

Sodium bicarbonate solution

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Cool a flask containing N,N-diethylaniline in an ice bath.

Slowly add the nitrating mixture dropwise to the cooled and stirred N,N-diethylaniline,

maintaining a low temperature to control the exothermic reaction.

After the addition is complete, continue stirring at low temperature for a specified period to

ensure the reaction goes to completion.

Carefully pour the reaction mixture onto crushed ice to quench the reaction.

Neutralize the acidic solution by the slow addition of a sodium bicarbonate solution until the

effervescence ceases.

Extract the product into an organic solvent.

Wash the organic layer with water and then dry it over an anhydrous drying agent.
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Remove the solvent under reduced pressure to obtain the crude N,N-diethyl-4-nitroaniline,

which can be further purified by recrystallization or chromatography.

Step 2: Bromination of N,N-diethyl-4-nitroaniline
The bromination of activated aromatic rings, such as N,N-dialkylanilines, can be achieved using

various brominating agents. A selective monobromination has been reported for aromatic

amines using N-Bromosuccinimide (NBS) with silica gel.[6]

Materials:

N,N-diethyl-4-nitroaniline

N-Bromosuccinimide (NBS)

Silica gel

Carbon tetrachloride (or another suitable inert solvent)

Sodium thiosulfate solution

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask protected from light, prepare a mixture of N,N-diethyl-4-nitroaniline

and an equimolar amount of N-Bromosuccinimide in carbon tetrachloride.

Add silica gel to the mixture.

Stir the suspension vigorously at room temperature for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the silica gel and succinimide

byproduct.

Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any unreacted

bromine, followed by a water wash.
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Dry the organic layer over anhydrous sodium sulfate.

Evaporate the solvent under reduced pressure to yield the crude 2-Bromo-N,N-diethyl-4-
nitroaniline.

The product can be purified by column chromatography or recrystallization.

Signaling Pathways and Biological Activity
Currently, there is no information available in the scientific literature regarding the biological

activity or the involvement of 2-Bromo-N,N-diethyl-4-nitroaniline in any specific signaling

pathways.

However, it is worth noting that nitro-containing compounds are known to exhibit a wide range

of biological activities. The nitro group can act as a pharmacophore and is present in various

compounds with antineoplastic, antibiotic, and antiparasitic properties.[7] The biological effects

are often attributed to the redox properties of the nitro group.[7] Further research is required to

determine if 2-Bromo-N,N-diethyl-4-nitroaniline possesses any significant biological activity.

Visualizations
Proposed Synthesis Workflow
The following diagram illustrates the proposed two-step synthesis of 2-Bromo-N,N-diethyl-4-
nitroaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1452726?utm_src=pdf-body
https://www.benchchem.com/product/b1452726?utm_src=pdf-body
https://www.benchchem.com/product/b1452726?utm_src=pdf-body
https://www.researchgate.net/publication/361102899_The_Diverse_Biological_Activity_of_Recently_Synthesized_Nitro_Compounds
https://www.researchgate.net/publication/361102899_The_Diverse_Biological_Activity_of_Recently_Synthesized_Nitro_Compounds
https://www.benchchem.com/product/b1452726?utm_src=pdf-body
https://www.benchchem.com/product/b1452726?utm_src=pdf-body
https://www.benchchem.com/product/b1452726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Proposed two-step synthesis of 2-Bromo-N,N-diethyl-4-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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